REACTION_CXSMILES
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[Si:1](Cl)([C:4]([CH3:7])([CH3:6])[CH3:5])([CH3:3])[CH3:2].[Br:9][C:10]1[CH:15]=[CH:14][C:13]([CH2:16][OH:17])=[CH:12][CH:11]=1.N1C=CN=C1>CN(C=O)C>[Br:9][C:10]1[CH:15]=[CH:14][C:13]([CH2:16][O:17][Si:1]([C:4]([CH3:7])([CH3:6])[CH3:5])([CH3:3])[CH3:2])=[CH:12][CH:11]=1
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Name
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Quantity
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2.42 g
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Type
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reactant
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Smiles
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[Si](C)(C)(C(C)(C)C)Cl
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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BrC1=CC=C(C=C1)CO
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Name
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Quantity
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1.09 g
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Type
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reactant
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Smiles
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N1C=NC=C1
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Name
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resultant mixture
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CONCENTRATION
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Details
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The mixture was concentrated to one third of the original volume
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Type
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ADDITION
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Details
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then diluted with water (50 mL)
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Type
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EXTRACTION
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Details
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extracted with diethyl ether (3×50 mL)
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic layer was dried over anhydrous sodium sulfate
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Type
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FILTRATION
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Details
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filtered
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Type
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CUSTOM
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Details
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evaporated in vacuo
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Type
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CUSTOM
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Details
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The resultant residue was purified by chromatography (silica, 50 g column, Si-SPE, 0-5% diethyl ether in pentane)
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Name
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Type
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product
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Smiles
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BrC1=CC=C(CO[Si](C)(C)C(C)(C)C)C=C1
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Type | Value | Analysis |
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AMOUNT: MASS | 3.21 g | |
YIELD: PERCENTYIELD | 100% | |
YIELD: CALCULATEDPERCENTYIELD | 66.6% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |